Cas no 1111085-32-5 (4-Benzyl-3,4-dihydropyrrolo[1,2-a]pyrazin-1(2H)-one)

• Product Name: 4-Benzyl-3,4-dihydropyrrolo[1,2-a]pyrazin-1(2H)-one
• CAS No: 1111085-32-5
• MF: C₁₄H₁₄N₂O
• MW: 226.273763179779
• CID: 842604
• PubChem ID: 71464241
• Update Time: 2025-07-23

4-Benzyl-3,4-dihydropyrrolo[1,2-a]pyrazin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 4-Benzyl-3,4-dihydropyrrolo[1,2-a]pyrazin-1(2H)-one
• 4-benzyl-3,4-dihydro-2H-pyrrolo[1,2-a]pyrazin-1-one
• Pyrrolo[1,2-a]pyrazin-1(2H)-one, 3,4-dihydro-4-(phenylmethyl)-
• 1111085-32-5
• DB-340040
• DTXSID10856010

• Inchi： 1S/C14H14N2O/c17-14-13-7-4-8-16(13)12(10-15-14)9-11-5-2-1-3-6-11/h1-8,12H,9-10H2,(H,15,17)
• InChI Key： KXPYIPFDZQQZOV-UHFFFAOYSA-N
• SMILES： O=C1C2=CC=CN2C(CC2C=CC=CC=2)CN1

Computed Properties

• Exact Mass: 226.110613074g/mol
• Monoisotopic Mass: 226.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 34Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 4-Benzyl-3,4-dihydropyrrolo[1,2-a]pyrazin-1(2H)-one

Recent Advances in the Study of 4-Benzyl-3,4-dihydropyrrolo[1,2-a]pyrazin-1(2H)-one (CAS: 1111085-32-5)

The compound 4-Benzyl-3,4-dihydropyrrolo[1,2-a]pyrazin-1(2H)-one (CAS: 1111085-32-5) has recently emerged as a promising scaffold in medicinal chemistry, particularly in the development of novel therapeutic agents targeting neurological disorders and cancer. This heterocyclic structure, featuring a fused pyrrolopyrazine core, has attracted significant attention due to its unique physicochemical properties and potential for selective biological activity. Recent studies have focused on exploring its structure-activity relationships (SAR) and optimizing its pharmacokinetic profile for clinical applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of 4-Benzyl-3,4-dihydropyrrolo[1,2-a]pyrazin-1(2H)-one exhibit potent inhibitory activity against specific kinase targets involved in neurodegenerative diseases. The lead compound in this series showed remarkable selectivity for the LRRK2 kinase, a key player in Parkinson's disease pathogenesis, with an IC50 value of 12 nM. Molecular docking studies revealed that the benzyl group at the 4-position plays a crucial role in binding to the hydrophobic pocket of the kinase domain.

Another significant breakthrough was reported in Bioorganic & Medicinal Chemistry Letters (2024), where scientists developed a series of fluorinated analogs of 1111085-32-5 with improved blood-brain barrier permeability. The introduction of fluorine atoms at strategic positions not only enhanced the compound's metabolic stability but also increased its binding affinity to σ1 receptors, making it a potential candidate for treating neuropathic pain. The optimized compound demonstrated a 3-fold increase in oral bioavailability compared to the parent structure in preclinical models.

Recent computational studies have provided insights into the conformational flexibility of the dihydropyrrolopyrazinone core, explaining its ability to interact with diverse biological targets. Quantum mechanical calculations combined with molecular dynamics simulations revealed that the compound can adopt multiple low-energy conformations, allowing it to fit into different binding pockets. This property makes 1111085-32-5 particularly valuable for fragment-based drug discovery approaches.

In oncology research, a 2024 Nature Communications paper highlighted the compound's potential as a dual inhibitor of HDAC and BET bromodomain proteins. The researchers designed hybrid molecules incorporating the 4-Benzyl-3,4-dihydropyrrolo[1,2-a]pyrazin-1(2H)-one scaffold that showed synergistic effects in epigenetic regulation, leading to potent anti-proliferative activity against hematological malignancies. The most promising candidate achieved complete tumor regression in xenograft models of diffuse large B-cell lymphoma at well-tolerated doses.

Ongoing clinical trials (as of Q2 2024) are evaluating the safety and efficacy of 1111085-32-5 derivatives for various indications. Phase I results for a modified version targeting TRK fusion-positive cancers showed favorable pharmacokinetics and preliminary evidence of tumor response. The compound's unique mechanism of action, involving simultaneous modulation of multiple signaling pathways, positions it as a potential breakthrough therapy for treatment-resistant cancers.

The synthetic accessibility of 4-Benzyl-3,4-dihydropyrrolo[1,2-a]pyrazin-1(2H)-one has also been improved through recent methodological advances. A 2023 Organic Process Research & Development publication described a scalable, environmentally benign synthesis route using continuous flow chemistry, achieving an 82% overall yield with excellent purity. This development addresses previous challenges in large-scale production and makes the compound more accessible for further medicinal chemistry exploration.

Future research directions for this scaffold include exploring its potential in infectious diseases, as preliminary studies suggest activity against viral proteases. Additionally, the development of prodrug strategies to further optimize its pharmacokinetic properties is underway. The versatility of 1111085-32-5 as a privileged structure in drug discovery continues to unfold, with new applications being discovered across multiple therapeutic areas.